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Compound of Interest

2-Carboxythiophene-5-boronic
Compound Name: d
aci

Cat. No.: B188264

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate and essential safety protocols, handling procedures, and
disposal plans for 2-Carboxythiophene-5-boronic acid (CAS Number: 465515-31-5).
Adherence to these guidelines is critical for ensuring laboratory safety and operational integrity.

Hazard Identification and Classification

2-Carboxythiophene-5-boronic acid is classified as a hazardous substance. The primary
routes of exposure are inhalation, ingestion, and direct contact with skin and eyes. The
following table summarizes its hazard classifications according to the Globally Harmonized
System (GHS).[1][2]
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Hazard Class GHS Category Hazard Statement
o H302: Harmful if swallowed.[1]

Acute Toxicity, Oral Category 4 2]
Acute Toxicity, Inhalation Category 4 H332: Harmful if inhaled.[1]

) ) o H315: Causes skin irritation.[1]
Skin Corrosion/Irritation Category 2 2]
Serious Eye Damage/Eye H319: Causes serious eye

o Category 2A o
[rritation irritation.[1][2]

H335: May cause respiratory

Specific Target Organ Toxicit Category 3
P g g Y g0y irritation.[1][2]

Personal Protective Equipment (PPE)

Appropriate personal protective equipment must be worn at all times when handling 2-
Carboxythiophene-5-boronic acid to minimize exposure.[3] The following table outlines the
required PPE.
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Body Part Equipment Standard

Safety glasses with side-

shields or goggles. A face EN 166 (EU) or NIOSH (US)
Eyes/Face o

shield is recommended where approved.[1]

splashing is possible.
Hand Chemical-resistant, impervious  Gloves must be inspected prior

ands

gloves (e.g., nitrile rubber). to use.[1][2]

Laboratory coat or other Wear appropriate protective
Body protective clothing to prevent gloves and clothing to prevent

skin contact.

skin exposure.[4][5]

Respiratory

Use a NIOSH/MSHA or

European Standard EN 136
approved respirator if dust is
generated and ventilation is

inadequate.

For large scale or emergency

use, or where dust is present.

[4]

Operational and Disposal Plans

A systematic approach to handling and disposal is crucial for safety and environmental

protection.

Handling and Storage Protocol

» Engineering Controls: Always handle this compound in a well-ventilated area, preferably

within a chemical fume hood to minimize inhalation of dust.[1][5] Ensure that an eyewash

station and safety shower are readily accessible.[5]

o Safe Handling Practices:

o Avoid contact with skin, eyes, and clothing.[1][3]

o Avoid the formation of dust and aerosols.[1][3]

o Wash hands thoroughly after handling and before breaks.[1][2]

© 2025 BenchChem. All rights reserved. 3/8

Tech Support


https://www.angenechemical.com/sds/465515-31-5.pdf
https://www.angenechemical.com/sds/465515-31-5.pdf
https://www.sigmaaldrich.com/KR/ko/sds/aldrich/436836
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAL10293~~PDF~~MTR~~CGV4~~EN~~2025-09-10%2021:04:27~~Thiophene-2%205-dicarboxylic%20acid~~
https://pim-resources.coleparmer.com/sds/03390.pdf
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAL10293~~PDF~~MTR~~CGV4~~EN~~2025-09-10%2021:04:27~~Thiophene-2%205-dicarboxylic%20acid~~
https://www.angenechemical.com/sds/465515-31-5.pdf
https://pim-resources.coleparmer.com/sds/03390.pdf
https://pim-resources.coleparmer.com/sds/03390.pdf
https://www.angenechemical.com/sds/465515-31-5.pdf
https://www.echemi.com/produce/pr220729383003-2-carboxythiophene-5-boronic-acid.html
https://www.angenechemical.com/sds/465515-31-5.pdf
https://www.echemi.com/produce/pr220729383003-2-carboxythiophene-5-boronic-acid.html
https://www.angenechemical.com/sds/465515-31-5.pdf
https://www.sigmaaldrich.com/KR/ko/sds/aldrich/436836
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b188264?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

o Do not eat, drink, or smoke in the laboratory.[2]

o Storage Conditions:
o Store in a tightly closed container in a dry, cool, and well-ventilated place.[3]
o Keep refrigerated at -20°C for long-term storage, sealed away from moisture.

o Store away from incompatible materials such as strong oxidizing agents and strong acids.

[6]

Spill and Emergency Procedures

o Small Spills: For small spills, carefully sweep up the solid material, avoiding dust generation,
and place it into a suitable, closed container for disposal.[1] Clean the affected area
thoroughly.

o Large Spills: Evacuate the area. Wear appropriate PPE, including respiratory protection.
Suppress dust with a water spray if necessary. Collect the spilled material and place it in a
sealed container for disposal.[2]

e First Aid:

o In case of eye contact: Immediately rinse with plenty of water for at least 15 minutes, also
under the eyelids. Seek medical attention.[1][4]

o In case of skin contact: Wash off immediately with soap and plenty of water while
removing all contaminated clothing. Seek medical attention if irritation persists.[1][4]

o If inhaled: Move the person to fresh air. If not breathing, give artificial respiration. Consult a
physician.[1][4]

o If swallowed: Rinse mouth with water. Do NOT induce vomiting. Call a poison center or
doctor if you feel unwell.[2][6]

Waste Disposal Plan
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Dispose of 2-Carboxythiophene-5-boronic acid and any contaminated materials in
accordance with all applicable federal, state, and local environmental regulations. Do not allow
the product to enter drains.[1][2] The material should be disposed of in a licensed hazardous-

waste disposal plant.[2][4]

Workflow Visualization

The following diagram illustrates the standard workflow for handling 2-Carboxythiophene-5-

boronic acid in a laboratory setting.
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\
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y

Perform Experiment in Fume Hood
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l

Dispose of Waste via Approved Channels

Finalize disposal
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\
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Y

Wash Hands Thoroughly
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Caption: Workflow for Safe Handling of 2-Carboxythiophene-5-boronic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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